Cas no 2305527-79-9 (N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide)

• Product Name: N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide
• CAS No: 2305527-79-9
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5411687
• PubChem ID: 137934107
• Update Time: 2025-06-25

N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[2-[(2-Methoxyethyl)methylamino]phenyl]methyl]-2-propenamide
• EN300-26575994
• N-[[2-[2-Methoxyethyl(methyl)amino]phenyl]methyl]prop-2-enamide
• Z2517214980
• N-({2-[(2-methoxyethyl)(methyl)amino]phenyl}methyl)prop-2-enamide
• 2305527-79-9
• N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide

• Inchi： 1S/C14H20N2O2/c1-4-14(17)15-11-12-7-5-6-8-13(12)16(2)9-10-18-3/h4-8H,1,9-11H2,2-3H3,(H,15,17)
• InChI Key： YSIIFJZUINRVGB-UHFFFAOYSA-N
• SMILES： O(C)CCN(C)C1C=CC=CC=1CNC(C=C)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide

N-({2-(2-Methoxyethyl)(Methyl)Aminophenyl}Methyl)Prop-2-Enamide: A Comprehensive Overview

The compound with CAS No. 2305527-79-9, known as N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The long-chain amide functionality and the presence of a substituted phenyl group make it a valuable subject for both academic and industrial research.

Recent studies have highlighted the importance of N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide in the context of bioisosteric replacements and drug design optimization. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The molecule's structure allows for a wide range of modifications, enabling scientists to investigate its pharmacokinetic properties and bioavailability in detail.

One of the most intriguing aspects of this compound is its ability to act as a template for medicinal chemistry. By modifying the substituents on the phenyl ring or altering the length of the alkyl chain, chemists can create derivatives with enhanced biological activity. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to significantly impact the compound's interaction with biological targets.

The synthesis of N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide involves a multi-step process that combines principles from both organic and peptide chemistry. The key steps include the preparation of the substituted aniline derivative, followed by alkylation and amide bond formation. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical models. Studies have shown that it exhibits selective binding to certain receptors, suggesting its potential as a modulator in various disease states. Furthermore, its ability to cross cellular membranes efficiently makes it an attractive candidate for drug delivery systems.

In terms of structural analysis, the N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide molecule displays a balance between hydrophilic and hydrophobic regions, which is crucial for its bioavailability. Computational modeling techniques have been employed to predict its solubility, permeability, and stability under physiological conditions. These insights are invaluable for guiding further optimization efforts.

The application of this compound extends beyond traditional pharmaceuticals. Recent advancements have explored its use in agricultural chemistry, where it shows potential as a plant growth regulator or pest control agent. Its ability to interact with specific enzymes or signaling pathways in plants opens up new avenues for sustainable agricultural practices.

In conclusion, N-({2-(2-methoxyethyl)(methyl)aminophenyl}methyl)prop-2-enamide (CAS No. 2305527-79-9) is a versatile compound with a wealth of opportunities in both medicinal and agricultural sciences. As research continues to uncover its full potential, this molecule stands at the forefront of innovative chemical solutions.